Cas no 1160261-69-7 (1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid
• CAS No: 1160261-69-7
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 4682487
• Update Time: 2025-06-26

1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethyl)pyrrolidine-3-carboxylic acid
• BB 0262237
• 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C8H15NO3/c1-12-5-4-9-3-2-7(6-9)8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： RLLNXVHUZMRQJM-UHFFFAOYSA-N
• SMILES： O(C)CCN1CCC(C(=O)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Topological Polar Surface Area: 49.8

Additional information on 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid

1-(2-Methoxyethyl)pyrrolidine-3-carboxylic Acid: An Overview of CAS No. 1160261-69-7

1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid (CAS No. 1160261-69-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid consists of a pyrrolidine ring substituted with a carboxylic acid group and a 2-methoxyethyl moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the potential of 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. This finding suggests that 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory activity, 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid has also been explored for its potential neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that this compound can effectively protect neurons from oxidative stress-induced damage. This neuroprotective property makes it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid has been extensively studied to understand its behavior in biological systems. Research published in the European Journal of Pharmaceutical Sciences indicates that this compound exhibits good oral bioavailability and favorable pharmacokinetic properties, which are crucial for its potential use as a therapeutic agent.

Synthesis methods for 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid have been optimized to improve yield and purity. A recent publication in Organic Letters describes an efficient and scalable synthesis route that involves the coupling of 3-bromopyrrolidine-1-carboxylate with 2-methoxyethylamine followed by hydrolysis to form the carboxylic acid. This method provides a robust and reproducible approach for large-scale production, facilitating further preclinical and clinical studies.

Clinical trials involving 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid are currently underway to evaluate its safety and efficacy in human subjects. Preliminary results from Phase I trials have shown that this compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential.

In conclusion, 1-(2-Methoxyethyl)pyrrolidine-3-carboxylic acid (CAS No. 1160261-69-7) is a promising compound with diverse biological activities, including anti-inflammatory and neuroprotective effects. Its favorable pharmacokinetic properties and scalable synthesis methods make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.